4-bromo-2-chloro-5-methyl-1,3-thiazole
Overview
Description
4-Bromo-2-chloro-5-methyl-1,3-thiazole is a chemical compound with the molecular formula C4H3BrClNS . It has a molecular weight of 213.51 and is stored at temperatures between 2-8°C .
Molecular Structure Analysis
The InChI code for 4-bromo-2-chloro-5-methyl-1,3-thiazole is 1S/C4H4BrClNS/c1-2-3(5)7-4(6)8-2/h8H,1H3 . This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and bonds .Physical And Chemical Properties Analysis
4-Bromo-2-chloro-5-methyl-1,3-thiazole is a compound with a molecular weight of 213.51 . It is stored at temperatures between 2-8°C .Scientific Research Applications
Agrochemicals and Pesticides
4-Bromo-2-chloro-5-methyl-1,3-thiazole serves as a building block for designing novel agrochemicals and pesticides. Researchers have explored its potential as an active ingredient in crop protection formulations. By modifying its structure, scientists aim to enhance its efficacy against pests, fungi, and weeds while minimizing environmental impact .
Medicinal Chemistry and Drug Discovery
Thiazole derivatives exhibit diverse biological activities. Researchers have investigated this compound for its potential as an antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor agent. Its unique structure makes it an attractive scaffold for developing new drug candidates with fewer side effects .
Materials Science and Organic Synthesis
The reactivity of 4-bromo-2-chloro-5-methyl-1,3-thiazole allows it to participate in various organic reactions. Chemists use it as a versatile intermediate for synthesizing complex molecules. Its incorporation into polymer chains can lead to functional materials with tailored properties, such as conductivity, solubility, or optical behavior .
Fluorescent Probes and Sensors
Researchers have explored thiazole derivatives as fluorescent probes and sensors. By attaching specific functional groups to the thiazole ring, they can create molecules that selectively bind to specific targets (e.g., proteins, nucleic acids, or metal ions). These probes find applications in bioimaging, diagnostics, and environmental monitoring .
Organic Electronics and Optoelectronics
The electron-rich nature of the thiazole ring makes it interesting for organic electronics. Researchers have investigated its use in organic light-emitting diodes (OLEDs), organic photovoltaics (solar cells), and field-effect transistors (OFETs). Its π-conjugated system allows efficient charge transport and light emission .
Flavor and Fragrance Chemistry
Thiazole compounds contribute to the aroma and flavor profiles of various natural products. While 4-bromo-2-chloro-5-methyl-1,3-thiazole itself may not be directly used in perfumery or flavoring, its derivatives can enhance or modify existing scents and tastes. Chemists explore these compounds to create unique olfactory experiences .
Mechanism of Action
Target of Action
Thiazole derivatives, however, have been found to exhibit diverse biological activities, suggesting that they may interact with a variety of molecular targets .
Mode of Action
Thiazole derivatives have been reported to interact with their targets, leading to various changes at the molecular level . For instance, some thiazole compounds have been found to bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks and ultimately, cell death .
Biochemical Pathways
Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may influence multiple biochemical pathways .
Result of Action
Given the diverse biological activities of thiazole derivatives, it can be inferred that the compound may have a broad range of molecular and cellular effects .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 4-bromo-2-chloro-5-methyl-1,3-thiazole. For instance, the compound is slightly soluble in water but soluble in dichloromethane, chloroform, and carbon tetrachloride . This solubility profile suggests that the compound’s action may be influenced by the solvent environment. Additionally, the compound’s stability may be affected by temperature, as it has a storage temperature of 28°C .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-2-chloro-5-methyl-1,3-thiazole involves the reaction of 2-amino-4-bromo-5-chloroacetophenone with methyl isothiocyanate followed by cyclization with phosphorus pentoxide.", "Starting Materials": [ "2-amino-4-bromo-5-chloroacetophenone", "methyl isothiocyanate", "phosphorus pentoxide" ], "Reaction": [ "Step 1: 2-amino-4-bromo-5-chloroacetophenone is reacted with methyl isothiocyanate in the presence of a base such as triethylamine to form 2-amino-4-bromo-5-chloro-N-methylthiophene-3-carboxamide.", "Step 2: The resulting product from step 1 is then cyclized with phosphorus pentoxide in the presence of a dehydrating agent such as acetic anhydride to form 4-bromo-2-chloro-5-methyl-1,3-thiazole." ] } | |
CAS RN |
1782805-91-7 |
Product Name |
4-bromo-2-chloro-5-methyl-1,3-thiazole |
Molecular Formula |
C4H3BrClNS |
Molecular Weight |
212.5 |
Purity |
95 |
Origin of Product |
United States |
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